Cas no 1804352-28-0 (Ethyl 4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-3-acetate)

Ethyl 4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-3-acetate is a pyridine derivative with a multifunctional structure, featuring an aminomethyl group, methoxy substituent, and trifluoromethoxy moiety. This compound is of interest in pharmaceutical and agrochemical research due to its versatile reactivity, enabling further functionalization or incorporation into complex molecules. The presence of the trifluoromethoxy group enhances lipophilicity and metabolic stability, while the aminomethyl group provides a handle for derivatization. The ester functionality allows for hydrolysis or transesterification, expanding its synthetic utility. Its well-defined structure makes it a valuable intermediate in the development of biologically active compounds, particularly in medicinal chemistry applications targeting selective modulation of molecular interactions.
Ethyl 4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-3-acetate structure
1804352-28-0 structure
Product Name:Ethyl 4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-3-acetate
CAS No:1804352-28-0
MF:C12H15F3N2O4
MW:308.253713846207
CID:4841034
Update Time:2025-10-18

Ethyl 4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-3-acetate
    • Inchi: 1S/C12H15F3N2O4/c1-3-20-10(18)4-7-8(5-16)9(21-12(13,14)15)6-17-11(7)19-2/h6H,3-5,16H2,1-2H3
    • InChI Key: JTVLRYAGXBYQQM-UHFFFAOYSA-N
    • SMILES: FC(OC1=CN=C(C(CC(=O)OCC)=C1CN)OC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 341
  • XLogP3: 1.4
  • Topological Polar Surface Area: 83.7

Ethyl 4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-3-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029084820-1g
Ethyl 4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-3-acetate
1804352-28-0 97%
1g
$1,490.00 2022-04-02

Additional information on Ethyl 4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-3-acetate

Comprehensive Overview of Ethyl 4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804352-28-0)

Ethyl 4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804352-28-0) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining aminomethyl, methoxy, and trifluoromethoxy functional groups, which contribute to its reactivity and versatility in synthetic applications. Researchers are increasingly interested in this compound due to its potential role in drug discovery, particularly in modulating biological targets such as enzymes and receptors.

The growing demand for trifluoromethoxy-containing compounds in medicinal chemistry has placed Ethyl 4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-3-acetate under the spotlight. Its CAS No. 1804352-28-0 is frequently searched in scientific databases, reflecting its relevance in modern organic synthesis. The compound's pyridine core is known for its electron-deficient nature, making it a valuable scaffold for designing inhibitors or agonists in therapeutic development. Recent studies highlight its utility in creating bioactive molecules with improved metabolic stability and binding affinity.

One of the key trends driving interest in this compound is the rise of fluorinated pharmaceuticals. The trifluoromethoxy group enhances lipophilicity and bioavailability, addressing common challenges in drug formulation. Researchers exploring CAS No. 1804352-28-0 often investigate its potential in central nervous system (CNS) drug development, where fluorinated compounds show promise due to their ability to cross the blood-brain barrier. Additionally, its ethyl acetate moiety offers flexibility for further derivatization, enabling the synthesis of novel analogs.

From an industrial perspective, Ethyl 4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-3-acetate is gaining traction in agrochemical innovation. The pyridine-based structure aligns with the need for environmentally friendly pesticides and herbicides. Its aminomethyl group allows for conjugation with other bioactive fragments, facilitating the design of targeted crop protection agents. This dual applicability in pharmaceuticals and agrochemicals underscores its interdisciplinary value.

Quality control and synthesis optimization are critical for CAS No. 1804352-28-0. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and structural integrity. Suppliers and manufacturers emphasize GMP compliance to meet the stringent requirements of research and industrial applications. The compound's stability under various conditions is also a subject of ongoing investigation, particularly for large-scale production.

In summary, Ethyl 4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804352-28-0) represents a cutting-edge tool for chemists and biologists. Its multifunctional design aligns with contemporary needs in drug discovery, material science, and sustainable agriculture. As research progresses, this compound is poised to play a pivotal role in advancing scientific and industrial breakthroughs.

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